Cas no 15854-73-6 (4-Methoxy-3-nitrobiphenyl)

• Product Name: 4-Methoxy-3-nitrobiphenyl
• CAS No: 15854-73-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD00191554
• CID: 121227
• PubChem ID: 87573127
• Update Time: 2025-06-15

4-Methoxy-3-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4-methoxy-3-nitro-
• 4-Methoxy-3-nitrobiphenyl
• 1-methoxy-2-nitro-4-phenylbenzene
• 2-Nitro-4-phenylanisole
• 3-NITRO-4-METHOXYBIPHENYL
• 4-METHOXY-3-NITROBIPHENYL 99+%
• 4-Methoxy-3-nitro-1,1'-biphenyl
• HVYOIIIEAVPMCR-UHFFFAOYSA-N
• HVYOIIIEAVPMCR-UHFFFAOYSA-
• STK373328
• 5007AD
• 4-Methoxy-3-nitro-1,1'-biphenyl #
• ST51043639
• M1166
• InChI=1/C13H11N
• EC 605-152-7
• InChI=1/C13H11NO3/c1-17-13-8-7-11(9-12(13)14(15)16)10-5-3-2-4-6-10/h2-9H,1H3
• 15854-73-6
• MFCD00191554
• SCHEMBL7562427
• CS-0168100
• DTXSID90346808
• BS-43901
• AKOS003267425
• D91453
• 1,1'-Biphenyl, 4-methoxy-3-nitro-
• NS00003292
• FT-0676576

• MDL： MFCD00191554
• Inchi： 1S/C13H11NO3/c1-17-13-8-7-11(9-12(13)14(15)16)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： HVYOIIIEAVPMCR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.202
• Melting Point: 88.0 to 90.0 deg-C
• Boiling Point: 383.5°C at 760 mmHg
• Flash Point: 174.2°C
• Refractive Index: 1.587
• PSA: 55.05000
• LogP: 3.79360

4-Methoxy-3-nitrobiphenyl Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H341
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Methoxy-3-nitrobiphenyl

Research Brief on 4-Methoxy-3-nitrobiphenyl (CAS: 15854-73-6) in Chemical Biology and Pharmaceutical Applications

4-Methoxy-3-nitrobiphenyl (CAS: 15854-73-6) is a nitrobiphenyl derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have explored its role in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-Methoxy-3-nitrobiphenyl as a precursor for the synthesis of small-molecule inhibitors of protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited promising activity against specific PPIs involved in cancer cell proliferation. The study highlighted the compound's structural flexibility, which allows for modifications that enhance binding affinity and selectivity.

In addition to its pharmaceutical applications, 4-Methoxy-3-nitrobiphenyl has been utilized in materials science. A recent report in Advanced Materials described its incorporation into organic semiconductors, where its electron-withdrawing nitro group and electron-donating methoxy group contribute to tunable electronic properties. This dual functionality makes it a valuable building block for designing advanced materials with applications in optoelectronics and sensing technologies.

From a synthetic chemistry perspective, novel catalytic methods for the efficient production of 4-Methoxy-3-nitrobiphenyl have been developed. A 2024 publication in Organic Letters presented a palladium-catalyzed cross-coupling approach that significantly improves yield and reduces byproduct formation compared to traditional methods. This advancement addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

The safety profile and metabolic pathways of 4-Methoxy-3-nitrobiphenyl have also been subjects of recent investigation. Toxicological studies published in Chemical Research in Toxicology in 2023 provided new insights into the compound's biotransformation in mammalian systems, identifying major metabolites and potential toxicity mechanisms. These findings are crucial for assessing the compound's suitability as a pharmaceutical intermediate and for guiding structural modifications to improve its safety profile.

Looking forward, researchers anticipate expanded applications of 4-Methoxy-3-nitrobiphenyl in drug discovery programs, particularly in fragment-based drug design where its core structure serves as a valuable starting point for developing more complex molecules. Its unique combination of chemical properties continues to make it a compound of significant interest across multiple disciplines within chemical biology and pharmaceutical sciences.